3-(4-Chloro-3-cyanophenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(4-Chloro-3-cyanophenyl)-2-methylbenzoic acid, commonly referred to as 3-CPMBA, is a synthetic compound that has been used as an intermediate in the synthesis of various pharmaceuticals and other compounds. It is a white crystalline solid with a melting point of 155-157°C and a boiling point of 304°C. 3-CPMBA is soluble in water, ethanol, and methanol, and is slightly soluble in acetone. It is a highly reactive compound and is used in a variety of laboratory and industrial applications.
Mechanism of Action
3-CPMBA is a highly reactive compound and is capable of undergoing a variety of reactions. The most common reaction is the Friedel-Crafts acylation reaction, which is used to synthesize 3-CPMBA. Other reactions it can undergo include nucleophilic substitution, electrophilic addition, and radical addition.
Biochemical and Physiological Effects
3-CPMBA is not known to have any direct biochemical or physiological effects. However, it is used in the synthesis of a variety of compounds, some of which may have biochemical or physiological effects. For example, sofosbuvir, which is synthesized using 3-CPMBA, is an antiviral drug used to treat hepatitis C infection.
Advantages and Limitations for Lab Experiments
3-CPMBA has a number of advantages for use in laboratory experiments. It is a highly reactive compound, making it suitable for a variety of reactions. It is also soluble in a variety of solvents, making it easy to work with. However, it is also highly toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 3-CPMBA. It could be used in the synthesis of new pharmaceuticals and other compounds, such as insecticides and polymers. It could also be used in the development of new materials, such as nanomaterials. In addition, it could be used in the development of new catalysts and other materials for use in green chemistry. Finally, it could be used in the development of new methods for the synthesis of pharmaceuticals and other compounds.
Synthesis Methods
3-CPMBA can be synthesized through a process known as the Friedel-Crafts acylation reaction. This reaction involves the addition of an acid chloride to an aromatic ring, forming an ester. In this case, the acid chloride used is 4-chloro-3-cyano-benzoyl chloride, and the aromatic ring is 2-methylbenzoic acid. The reaction is catalyzed by an aluminum chloride, and the product is 3-CPMBA.
Scientific Research Applications
3-CPMBA has been used in various scientific research applications. It has been used in the synthesis of pharmaceuticals, such as the antiviral drug sofosbuvir, as well as in the synthesis of other compounds, such as the insecticide fipronil. In addition, it has been used in the synthesis of polymers and other materials, such as poly(3-cyano-4-chloro-benzoate) and poly(3-cyano-4-chloro-benzoyloxy)ethylene.
properties
IUPAC Name |
3-(4-chloro-3-cyanophenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO2/c1-9-12(3-2-4-13(9)15(18)19)10-5-6-14(16)11(7-10)8-17/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRUGSYNQWHCZSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690761 |
Source
|
| Record name | 4'-Chloro-3'-cyano-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262004-85-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-chloro-3′-cyano-2-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262004-85-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3'-cyano-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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